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Compound of Interest

Compound Name: 1-Methyl-1,3-cyclohexadiene

Cat. No.: B073880

An In-depth Technical Guide to 1-Methyl-1,3-
cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1,3-cyclohexadiene, a
significant intermediate in organic synthesis. The document details its chemical identity,
physicochemical properties, and key synthetic considerations. It is intended to serve as a
valuable resource for professionals engaged in chemical research and pharmaceutical
development.

Chemical Identity and Molecular Structure

1-Methyl-1,3-cyclohexadiene is a cyclic olefin that serves as a versatile building block in the
synthesis of more complex molecules. Its structure, featuring a conjugated diene system,
makes it a valuable participant in various cycloaddition reactions.

o |[UPAC Name: 1-methylcyclohexa-1,3-diene[1]
o CAS Number: 1489-56-1[2][3][4][5]
e Molecular Formula: C7H10[2][5][6]

e Synonyms: 2,3-Dihydrotoluene, 5,6-Dihydrotoluene[1][5]
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The molecular structure of 1-Methyl-1,3-cyclohexadiene is depicted below:

Molecular Structure of 1-Methyl-1,3-cyclohexadiene

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of 1-Methyl-1,3-cyclohexadiene is
provided in the table below. This data is essential for its handling, storage, and application in
experimental settings.

Property Value Reference
Molecular Weight 94.156 g/mol [2][6]
Appearance Colorless oily liquid [1]

Boiling Point 115.8 °C at 760 mmHg [2]

Density 0.848 g/cm? [2]
Refractive Index iL(.:44600 to 1.45200 @ 20.00 3]

Flash Point 4 °C (39 °F) [2][3]
SMILES CC1=CC=CcCC1 (111216171

QMFJIJFIHIDENY-
InChlKey [51[6]
UHFFFAOYSA-N

Spectroscopic data is critical for the identification and characterization of 1-Methyl-1,3-
cyclohexadiene. Available spectral information includes 3C NMR, GC-MS, and vapor phase
IR.[1][8]

Experimental Protocols: Synthesis and Purification

1-Methyl-1,3-cyclohexadiene can be synthesized through various methods. A common
laboratory-scale approach is the dehydrohalogenation of a suitable dihalogenated precursor.
The following protocol is a representative method adapted from the synthesis of the parent
compound, 1,3-cyclohexadiene.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b073880?utm_src=pdf-body
https://www.benchchem.com/product/b073880?utm_src=pdf-body
https://www.benchchem.com/product/b073880?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemsynthesis.com/base/chemical-structure-30005.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylcyclohexa-1_3-diene
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.thegoodscentscompany.com/data/rw1440791.html
https://www.lookchem.com/404.htm
https://www.thegoodscentscompany.com/data/rw1440791.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylcyclohexa-1_3-diene
https://www.lookchem.com/404.htm
https://www.chemsynthesis.com/base/chemical-structure-30005.html
https://pubchemlite.lcsb.uni.lu/e/compound/121731
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H10/c1-7-5-3-2-4-6-7/h2-3%2C5H%2C4%2C6H2%2C1H3
https://www.chemsynthesis.com/base/chemical-structure-30005.html
https://www.benchchem.com/product/b073880?utm_src=pdf-body
https://www.benchchem.com/product/b073880?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylcyclohexa-1_3-diene
https://spectrabase.com/compound/1vW4n5oF4MR
https://www.benchchem.com/product/b073880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis via Dehydrohalogenation of 1,2-Dibromo-1-methylcyclohexane

This procedure involves the elimination of two molecules of hydrogen bromide from 1,2-

dibromo-1-methylcyclohexane using a strong base.

Materials and Reagents:

1,2-Dibromo-1-methylcyclohexane

Sodium ethoxide or a similar strong base
Anhydrous ethanol (solvent)

Anhydrous magnesium sulfate (drying agent)

Metallic sodium (for purification)

Procedure:

Reaction Setup: A multi-necked round-bottom flask is equipped with a mechanical stirrer, a
dropping funnel, and a condenser set for distillation.

Base Preparation: A solution of sodium ethoxide in anhydrous ethanol is prepared in the
reaction flask under an inert atmosphere (e.g., nitrogen or argon).

Substrate Addition: 1,2-Dibromo-1-methylcyclohexane is added dropwise to the stirred base
solution at a controlled temperature to manage the exothermic reaction.

Reaction and Distillation: The reaction mixture is heated to facilitate the elimination reaction.
The product, 1-Methyl-1,3-cyclohexadiene, being volatile, is distilled from the reaction
mixture as it is formed.

Workup: The distillate is washed with water to remove any remaining ethanol and base. The
organic layer is then separated.

Drying: The crude product is dried over an anhydrous drying agent, such as magnesium
sulfate, to remove residual water.
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 Final Purification: The dried product is purified by fractional distillation, often over metallic
sodium, to remove any impurities.[2]

A generalized workflow for the synthesis and purification is illustrated below.
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General Synthesis and Purification Workflow

Reaction Setup
(Inert Atmosphere)

Addition of Precursor
to Base Solution

Heating and Distillation
of Product

Aqueous Workup
(Washing)

Drying of Organic Layer

Fractional Distillation
(Purification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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